![molecular formula C12H8F4N2O2 B4699361 N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide](/img/structure/B4699361.png)
N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide
Overview
Description
N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide, also known as FITM, is a small molecule compound that has been extensively studied for its potential therapeutic applications. FITM is a selective inhibitor of the fatty acid translocase (FAT/CD36), a protein involved in the transport of long-chain fatty acids across the plasma membrane.
Mechanism of Action
N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide acts as a selective inhibitor of FAT/CD36, a protein involved in the transport of long-chain fatty acids across the plasma membrane. By inhibiting FAT/CD36, N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide reduces the uptake of fatty acids by cells, leading to a decrease in lipid accumulation and improved insulin sensitivity. N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide also activates the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism and glucose homeostasis.
Biochemical and physiological effects:
N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide has been shown to have several biochemical and physiological effects, including reducing plasma triglyceride levels, improving insulin sensitivity, and decreasing hepatic steatosis in animal models of obesity and type 2 diabetes. N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide also reduces atherosclerosis development in animal models of cardiovascular diseases. Additionally, N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide has been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential in various diseases.
Advantages and Limitations for Lab Experiments
N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide has several advantages for lab experiments, including its high purity level, ease of synthesis, and well-characterized mechanism of action. However, N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide also has some limitations, including its relatively low solubility in water and its potential for off-target effects due to its interaction with other proteins involved in fatty acid metabolism.
Future Directions
There are several future directions for research on N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide, including exploring its therapeutic potential in other diseases, such as non-alcoholic fatty liver disease, Alzheimer's disease, and cancer. Additionally, further studies are needed to better understand the molecular mechanisms underlying N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide's effects on energy metabolism and inflammation. Finally, the development of more potent and selective inhibitors of FAT/CD36 may lead to the development of more effective therapies for obesity, type 2 diabetes, and cardiovascular diseases.
Scientific Research Applications
N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including obesity, type 2 diabetes, and cardiovascular diseases. N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide has been shown to improve insulin sensitivity, reduce plasma triglyceride levels, and decrease hepatic steatosis in animal models of obesity and type 2 diabetes. N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-3-isoxazolecarboxamide has also been shown to reduce atherosclerosis development in animal models of cardiovascular diseases.
properties
IUPAC Name |
N-[2-fluoro-5-(trifluoromethyl)phenyl]-5-methyl-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F4N2O2/c1-6-4-10(18-20-6)11(19)17-9-5-7(12(14,15)16)2-3-8(9)13/h2-5H,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJDWGWZAZSBXCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F4N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}-6-methyl-2-(4-pyridinyl)quinoline](/img/structure/B4699301.png)
![3-bromo-2-methyl-5-(2-thienyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid](/img/structure/B4699307.png)
![4-ethyl 2-methyl 5-({[8-chloro-2-(2-methylphenyl)-4-quinolinyl]carbonyl}amino)-3-methyl-2,4-thiophenedicarboxylate](/img/structure/B4699315.png)
![4-{[4-(isobutyrylamino)phenyl]amino}-4-oxo-2-butenoic acid](/img/structure/B4699317.png)
![9-(1,1-dimethylpropyl)-2-[2-(5-methyl-3-nitro-1H-pyrazol-1-yl)ethyl]-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine](/img/structure/B4699341.png)
![4-({[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine](/img/structure/B4699354.png)
![N-[2-(dimethylamino)ethyl]-4-(4-morpholinyl)benzamide](/img/structure/B4699374.png)
![N-(2-chlorophenyl)-7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B4699380.png)
![N-allyl-N'-{4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl}thiourea](/img/structure/B4699388.png)
![5-(1,3-benzodioxol-5-ylmethylene)-3-[2-(4-methylphenoxy)ethyl]-1,3-thiazolidine-2,4-dione](/img/structure/B4699391.png)
